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Compound of Interest

Compound Name: GDC-0623

Cat. No.: B612207

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to GDC-0623 (also known as RG-
7421), a potent and selective, ATP-uncompetitive inhibitor of MEK1. The information presented
herein is intended for research, scientific, and drug development professionals interested in the
chemical properties, biological activity, and experimental evaluation of this compound.

Chemical Structure and Properties

GDC-0623 is a member of the imidazopyridine class of organic compounds.[1] Its chemical
structure is characterized by a core imidazo[1,5-a]pyridine ring system with substitutions at
positions 5 and 6.[1]

Chemical Structure Diagram:

Caption: 2D chemical structure of GDC-0623.

Physicochemical Properties

A summary of the key physicochemical properties of GDC-0623 is provided in the table below.
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Property Value Reference
5-(2-fluoro-4-iodoanilino)-N-(2-
IUPAC Name hydroxyethoxy)imidazo[1,5- [21[3114]

a]pyridine-6-carboxamide

Molecular Formula

C16H14FIN4O3

[21(3][41[5][€]

Molecular Weight 456.21 g/mol [4151el1718191

Exact Mass 456.0095 g/mol [319]

CAS Number 1168091-68-6 213415161811 10][11]
C1=CC(=C(C=C1l)F)NC2=C(C

SMILES =CC3=CN=CN32)C(=0O)NOCC  [2][3][5][10]
0]

Appearance Light yellow to gray solid [5]
DMSO: =216.85 mg/mL,

Solubility Ethanol: 22.69 mg/mL (with [4][10][12]

sonication), Water: Insoluble

Biological Properties

GDC-0623 is a potent inhibitor of MEK1, a key kinase in the RAS/RAF/MEK/ERK signaling
pathway.[3][5][13] It functions as an ATP-uncompetitive inhibitor, meaning it does not compete
with ATP for binding to the enzyme.[1][5][7][8][9][10][11][12][14][15] This mode of action
contributes to its high potency and selectivity.

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.researchgate.net/figure/Ras-Raf-MEK-ERK-pathway-Schematic-representation-of-the-RAS-RAF-MEK-ERK-signaling_fig2_385864342
https://www.researchgate.net/figure/Schematic-representation-of-the-Ras-Raf-MEK-ERK1-2-MAP-kinase-pathway-The-figure-shows_fig1_41423665
https://www.selleckchem.com/products/gdc-0623.html
https://www.researchgate.net/figure/Ras-Raf-MEK-ERK-pathway-Schematic-representation-of-the-RAS-RAF-MEK-ERK-signaling_fig2_385864342
https://www.researchgate.net/figure/Schematic-representation-of-the-Ras-Raf-MEK-ERK1-2-MAP-kinase-pathway-The-figure-shows_fig1_41423665
https://www.selleckchem.com/products/gdc-0623.html
https://www.researchgate.net/figure/A-diagram-of-the-Ras-Raf-MEK-ERK-pathway-showing-the-possible-distinct-functions-for_fig1_6906399
https://pmc.ncbi.nlm.nih.gov/articles/PMC7017232/
https://www.selleckchem.com/products/gdc-0623.html
https://www.researchgate.net/figure/A-diagram-of-the-Ras-Raf-MEK-ERK-pathway-showing-the-possible-distinct-functions-for_fig1_6906399
https://pmc.ncbi.nlm.nih.gov/articles/PMC7017232/
https://cdn-links.lww.com/permalink/cm9/a/cm9_2020_10_07_shu_cmj-2020-1489_sdc2.pdf
https://www.medchemexpress.com/GDC-0623.html
https://www.medkoo.com/uploads/product/GDC-0623/product_insert/ProductData-GDC-0623.pdf
https://www.researchgate.net/figure/Schematic-representation-of-the-Ras-Raf-MEK-ERK1-2-MAP-kinase-pathway-The-figure-shows_fig1_41423665
https://www.medkoo.com/uploads/product/GDC-0623/product_insert/ProductData-GDC-0623.pdf
https://www.researchgate.net/figure/Ras-Raf-MEK-ERK-pathway-Schematic-representation-of-the-RAS-RAF-MEK-ERK-signaling_fig2_385864342
https://www.researchgate.net/figure/Schematic-representation-of-the-Ras-Raf-MEK-ERK1-2-MAP-kinase-pathway-The-figure-shows_fig1_41423665
https://www.selleckchem.com/products/gdc-0623.html
https://www.researchgate.net/figure/A-diagram-of-the-Ras-Raf-MEK-ERK-pathway-showing-the-possible-distinct-functions-for_fig1_6906399
https://pmc.ncbi.nlm.nih.gov/articles/PMC7017232/
https://www.medchemexpress.com/GDC-0623.html
https://www.medkoo.com/uploads/product/GDC-0623/product_insert/ProductData-GDC-0623.pdf
https://file.glpbio.com/quotepdf/product.php?token=1Vd8E9SUd4ATfg3mlL2s5PQDtNMx7BxhEBL0A1jCIOcg9y48cKF1WQzXthH_m5_nSl8zmdXC20gcuiy2Al3V56qLLVVo3uPrQi0f6QdryMltrx5FLX4fit02o-ZYAhXlQxo6eSz9sBXiG
https://pmc.ncbi.nlm.nih.gov/articles/PMC8716208/
https://www.researchgate.net/figure/Ras-Raf-MEK-ERK-pathway-Schematic-representation-of-the-RAS-RAF-MEK-ERK-signaling_fig2_385864342
https://www.researchgate.net/figure/Schematic-representation-of-the-Ras-Raf-MEK-ERK1-2-MAP-kinase-pathway-The-figure-shows_fig1_41423665
https://www.researchgate.net/figure/A-diagram-of-the-Ras-Raf-MEK-ERK-pathway-showing-the-possible-distinct-functions-for_fig1_6906399
https://file.glpbio.com/quotepdf/product.php?token=1Vd8E9SUd4ATfg3mlL2s5PQDtNMx7BxhEBL0A1jCIOcg9y48cKF1WQzXthH_m5_nSl8zmdXC20gcuiy2Al3V56qLLVVo3uPrQi0f6QdryMltrx5FLX4fit02o-ZYAhXlQxo6eSz9sBXiG
https://www.researchgate.net/figure/A-diagram-of-the-Ras-Raf-MEK-ERK-pathway-showing-the-possible-distinct-functions-for_fig1_6906399
https://www.selleckchem.com/products/gdc-0623.html
https://file.glpbio.com/quotepdf/product.php?token=1Vd8E9SUd4ATfg3mlL2s5PQDtNMx7BxhEBL0A1jCIOcg9y48cKF1WQzXthH_m5_nSl8zmdXC20gcuiy2Al3V56qLLVVo3uPrQi0f6QdryMltrx5FLX4fit02o-ZYAhXlQxo6eSz9sBXiG
https://www.apexbt.com/gdc-0623.html
https://www.benchchem.com/product/b612207?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-representation-of-the-Ras-Raf-MEK-ERK1-2-MAP-kinase-pathway-The-figure-shows_fig1_41423665
https://www.researchgate.net/figure/A-diagram-of-the-Ras-Raf-MEK-ERK-pathway-showing-the-possible-distinct-functions-for_fig1_6906399
https://altogenlabs.com/xenograft-models/
https://pubchem.ncbi.nlm.nih.gov/compound/Gdc-0623
https://www.researchgate.net/figure/A-diagram-of-the-Ras-Raf-MEK-ERK-pathway-showing-the-possible-distinct-functions-for_fig1_6906399
https://cdn-links.lww.com/permalink/cm9/a/cm9_2020_10_07_shu_cmj-2020-1489_sdc2.pdf
https://www.medchemexpress.com/GDC-0623.html
https://www.medkoo.com/uploads/product/GDC-0623/product_insert/ProductData-GDC-0623.pdf
https://file.glpbio.com/quotepdf/product.php?token=1Vd8E9SUd4ATfg3mlL2s5PQDtNMx7BxhEBL0A1jCIOcg9y48cKF1WQzXthH_m5_nSl8zmdXC20gcuiy2Al3V56qLLVVo3uPrQi0f6QdryMltrx5FLX4fit02o-ZYAhXlQxo6eSz9sBXiG
https://pmc.ncbi.nlm.nih.gov/articles/PMC8716208/
https://www.apexbt.com/gdc-0623.html
https://sites.lifesci.ucla.edu/mcdb-arispe/wp-content/uploads/sites/126/2017/05/Prot_Animl_XenograftTumorAssay.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9617204/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Biological .
Value Cell Line/System Reference
Parameter
1][5107181e][10][12
Ki (MEK1) 0.13 nM In vitro kinase assay {1]4[] I7lElsIolL2]
ECso 7 nM A375 (BRAFV600E) [518191[12]
HCT116 (KRAS
ECso 42 nM [511819]112]
G13D)
Tumor Growth A375 xenograft model
- 102% [41[7]
Inhibition (40 mg/kg, p.o.)
Tumor Growth HCT116 xenograft
- 115% [41[71[10][12]
Inhibition model (40 mg/kg, p.o.)
Tumor Growth MiaPaCa-2 xenograft
- 120% [A1[718][10][12][14]
Inhibition model (40 mg/kg, p.o.)

Mechanism of Action: Targeting the
RAS/RAF/IMEKI/ERK Signaling Pathway

GDC-0623 exerts its anti-tumor activity by inhibiting MEK1 in the RAS/RAF/MEK/ERK signaling
cascade. This pathway is a critical regulator of cell proliferation, differentiation, and survival.[1]
[3][9] Dysregulation of this pathway, often through mutations in BRAF or KRAS, is a common
driver of tumorigenesis.[3] By inhibiting MEK1, GDC-0623 prevents the phosphorylation and
activation of ERK1/2, thereby blocking downstream signaling and inhibiting tumor cell growth.

[1]3]

RAS/RAF/MEK/ERK Signaling Pathway Diagram:
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Caption: Inhibition of MEK1 by GDC-0623 in the RAS/RAF/MEK/ERK pathway.
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Experimental Protocols

This section details key experimental methodologies for the evaluation of GDC-0623.

In Vitro MEK1 Kinase Assay

This protocol describes a method to determine the in vitro inhibitory activity of GDC-0623
against MEK1.

Methodology:
o Preparation of Reagents:

o Kinase Buffer: 20 mM MOPS (pH 7.2), 25 mM [3-glycerol phosphate, 5 mM EGTA, 1 mM
sodium orthovanadate, 1 mM DTT, 100 uM ATP, and 15 mM MgClz.[4][10][12]

o Enzymes: Purified inactive recombinant MEK1, active BRAF (or other upstream activators
like CRAF or BRAF V600E), and inactive recombinant ERK2.[4][10][12]

o GDC-0623: Prepare a stock solution in DMSO and dilute to desired concentrations in
kinase buffer.

e Assay Procedure:

o

Pre-incubate 0.14 pM of inactive MEK1 with varying concentrations of GDC-0623 in 15 pL
of kinase buffer for 10 minutes at 30°C.[4][10][12]

o

Initiate the kinase reaction by adding 1 ng of an active upstream kinase (e.g., BRAF
V600E) and 0.5 pg of inactive ERK2 to a final volume of 20 pL.[4][10][12]

o

Incubate the reaction mixture for 30 minutes at 30°C.[4][10][12]

[¢]

Stop the reaction by adding Laemmli sample buffer.[4][10][12]
e Analysis:
o Separate the proteins by SDS-PAGE.[4][10][12]

o Transfer the proteins to a nitrocellulose or PVDF membrane.
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o Probe the membrane with a primary antibody specific for phosphorylated MEK (p-MEK).
o Visualize the immunoreactive proteins using a chemiluminescent substrate.[4][10][12]

o Quantify the p-MEK signal to determine the extent of inhibition by GDC-0623 and calculate
the Ki value.

Cell-Based Proliferation Assay

This protocol outlines a method to assess the effect of GDC-0623 on the proliferation of cancer
cell lines.

Methodology:
o Cell Culture:

o Culture human cancer cell lines (e.g., A375 with BRAF V600E mutation, HCT116 with
KRAS G13D mutation) in appropriate media supplemented with fetal bovine serum and
antibiotics.

o Assay Procedure:

o Seed the cells into 96-well plates at a predetermined density and allow them to adhere
overnight.

o Treat the cells with a serial dilution of GDC-0623 (typically ranging from picomolar to
micromolar concentrations) for a specified period (e.g., 72 hours).

o Include a vehicle control (DMSO) and a positive control for inhibition of proliferation.
e Analysis:
o Assess cell viability using a colorimetric or fluorometric assay (e.g., MTS, CellTiter-Glo®).

o Measure the absorbance or fluorescence according to the assay manufacturer's
instructions.

o Calculate the percentage of cell growth inhibition relative to the vehicle control.
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o Determine the ECso value by fitting the dose-response data to a sigmoidal curve.

In Vivo Tumor Xenograft Study

This protocol provides a general framework for evaluating the anti-tumor efficacy of GDC-0623
in a mouse xenograft model.

Methodology:
e Animal Model:
o Use immunodeficient mice (e.g., nude or NOD/SCID).

o Implant human cancer cells (e.g., A375, HCT116, MiaPaCa-2) subcutaneously into the
flank of the mice.

o Allow the tumors to grow to a palpable size (e.g., 100-200 mma3).
e Treatment:
o Randomize the tumor-bearing mice into treatment and control groups.

o Prepare GDC-0623 in a suitable vehicle for oral administration (e.g., a solution containing
DMSO, PEG300, Tween-80, and saline).[8]

o Administer GDC-0623 orally (p.0.) to the treatment group at a specified dose (e.g., 40
mg/kg) and schedule (e.g., daily).[4][7][8][10][12][14]

o Administer the vehicle to the control group.
e Analysis:
o Measure the tumor volume and body weight of the mice regularly (e.g., twice a week).

o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
histopathology, biomarker analysis).

o Calculate the tumor growth inhibition (TGI) as a percentage relative to the control group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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